3-Hex-3-enyl-4,5-dimethoxybenzoic acid methyl ester

• CAS No.: 647855-07-0
• Molecular Formula: C16H22O4
• Molecular Weight: 278.34 g/mol
• IUPAC Name: methyl 3-hex-3-enyl-4,5-dimethoxybenzoate
• InChI: InChI=1S/C16H22O4/c1-5-6-7-8-9-12-10-13(16(17)20-4)11-14(18-2)15(12)19-3/h6-7,10-11H,5,8-9H2,1-4H3
• InChI Key: RFKDZKDZFOKGBS-UHFFFAOYSA-N
• Canonical SMILES: CCC=CCCC1=C(C(=CC(=C1)C(=O)OC)OC)OC

Description

3-Hex-3-enyl-4,5-dimethoxybenzoic acid methyl ester is a useful research compound. Its molecular formula is C16H22O4 and its molecular weight is 278.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-Hex-3-enyl-4,5-dimethoxybenzoic acid methyl ester was prepared from 3,4-dimethoxy-5-(3-oxopropyl)benzoic acid methyl ester and propyltriphenylphosphonium bromide by following Method J. The crude product was purified by flash column chromatography on silica gel using 20% EtOAc in hexanes as an eluent to furnish 3-hex-3-enyl-4,5-dimethoxybenzoic acid methyl ester in 63% yield.

Synthesis routes and methods II

Procedure details